Cas no 954047-35-9 (N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide)

• Product Name: N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide
• CAS No: 954047-35-9
• MF: C₂₄H₃₂N₂O₃
• MW: 396.522486686707
• CID: 6211394
• PubChem ID: 16892591
• Update Time: 2025-07-21

N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide
• N-[4-(2-phenylmorpholin-4-yl)butyl]-4-(propan-2-yloxy)benzamide
• 954047-35-9
• 4-isopropoxy-N-(4-(2-phenylmorpholino)butyl)benzamide
• N-[4-(2-phenylmorpholin-4-yl)butyl]-4-propan-2-yloxybenzamide
• VU0630098-1
• F5022-0201
• AKOS024490892

• Inchi： 1S/C24H32N2O3/c1-19(2)29-22-12-10-21(11-13-22)24(27)25-14-6-7-15-26-16-17-28-23(18-26)20-8-4-3-5-9-20/h3-5,8-13,19,23H,6-7,14-18H2,1-2H3,(H,25,27)
• InChI Key： LCNXDWHATHBKQB-UHFFFAOYSA-N
• SMILES： O1CCN(CCCCNC(C2C=CC(=CC=2)OC(C)C)=O)CC1C1C=CC=CC=1

Computed Properties

• Exact Mass: 396.24129289g/mol
• Monoisotopic Mass: 396.24129289g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 9
• Complexity: 471
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 50.8Ų

Additional information on N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide

Research Briefing on N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide (CAS: 954047-35-9)

In recent years, the compound N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide (CAS: 954047-35-9) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This briefing aims to provide an overview of the latest research developments surrounding this molecule, focusing on its synthesis, pharmacological properties, and potential clinical implications.

The compound, characterized by its unique structural features, has been investigated for its role as a modulator of specific biological pathways. Recent studies have highlighted its interaction with key protein targets, particularly in the context of neurological disorders and inflammatory diseases. The morpholine and benzamide moieties in its structure are believed to contribute to its binding affinity and selectivity, making it a promising candidate for further drug development.

A 2023 study published in the Journal of Medicinal Chemistry detailed the optimized synthesis route for N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide, emphasizing improvements in yield and purity. The researchers employed a multi-step synthetic strategy, starting from commercially available precursors, and achieved a final product with high enantiomeric purity. This advancement is critical for scaling up production for preclinical and clinical studies.

Pharmacological evaluations have revealed that the compound exhibits potent activity in vitro and in vivo. For instance, in a rodent model of neuropathic pain, administration of N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide resulted in significant reduction of pain-related behaviors, with minimal off-target effects. These findings suggest its potential as a novel analgesic agent, particularly for conditions resistant to current treatments.

Further mechanistic studies have elucidated the compound's mode of action, indicating its role as an allosteric modulator of certain ion channels and receptors. This dual mechanism not only enhances its therapeutic profile but also reduces the likelihood of adverse effects commonly associated with direct agonists or antagonists. Such properties position it as a valuable tool for both therapeutic and research applications.

Despite these promising results, challenges remain in the development of N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide. Issues such as bioavailability, metabolic stability, and long-term safety profiles need to be addressed in subsequent studies. Ongoing research is focused on structural modifications to improve these pharmacokinetic parameters while retaining the compound's efficacy.

In conclusion, N-4-(2-phenylmorpholin-4-yl)butyl-4-(propan-2-yloxy)benzamide represents a compelling case study in the intersection of chemical synthesis and biological activity. Its development underscores the importance of interdisciplinary collaboration in advancing novel therapeutics. Future research will likely explore its applications in broader therapeutic areas, potentially paving the way for new treatment paradigms.